3-propoxy-1-(3-thienylacetyl)piperidine
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Description
3-Propoxy-1-(3-thienylacetyl)piperidine is a synthetic piperidine derivative characterized by a propoxy group at the 3-position and a 3-thienylacetyl moiety at the 1-position of the piperidine ring. Piperidine derivatives are widely explored in medicinal chemistry due to their structural versatility, which allows modulation of pharmacokinetic and pharmacodynamic properties.
Properties
IUPAC Name |
1-(3-propoxypiperidin-1-yl)-2-thiophen-3-ylethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2S/c1-2-7-17-13-4-3-6-15(10-13)14(16)9-12-5-8-18-11-12/h5,8,11,13H,2-4,6-7,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQVMXDWJFIRNKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1CCCN(C1)C(=O)CC2=CSC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogues and Pharmacological Activity
PARP Inhibitors ()
Piperidine derivatives such as 15a-d (tertiary amines with alkyl/aryl side chains) exhibit potent poly(ADP-ribose) polymerase (PARP) inhibitory activity. For example:
- 15c : 1-(2-chloroethyl)piperidine derivative showed enhanced PARP inhibition compared to secondary amines.
- Comparison : The 3-thienylacetyl group in 3-propoxy-1-(3-thienylacetyl)piperidine may mimic the acetylated side chains in PARP inhibitors, but its thiophene ring could alter electron distribution and binding affinity.
Cholinesterase Inhibitors ()
Phenoxyethyl piperidines and arylaminopropanone-substituted piperidines are studied for acetylcholinesterase (AChE) inhibition. For instance:
- Phenoxyethyl derivatives: Bind to both catalytic anionic site (CAS) and peripheral anionic site (PAS) of AChE.
PF-06737007 ()
This compound features a fluorinated piperidine core with a trifluoromethoxyphenylacetyl group.
- Key Differences : The thienylacetyl group in 3-propoxy-1-(3-thienylacetyl)piperidine replaces the trifluoromethoxyphenyl group, likely reducing metabolic stability but improving π-π stacking interactions in hydrophobic pockets.
Physicochemical Properties
A comparative analysis of key properties is summarized below:
*Estimated based on structural analogs.
- Electronic Effects : The thienyl group’s electron-rich nature may favor interactions with electrophilic enzyme pockets compared to phenyl or alkyl substituents.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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